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Compound of Interest

Compound Name: NTRC-824

Cat. No.: B609677

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols, operational guidelines, and disposal
instructions for the handling of NTRC-824, a potent and selective non-peptide antagonist of the
neurotensin receptor type 2 (NTS2). Adherence to these procedures is vital to ensure personal
safety and maintain the integrity of research.

Personal Protective Equipment (PPE)

When handling NTRC-824, a comprehensive approach to personal protection is mandatory to
prevent accidental exposure. The following personal protective equipment must be worn at all
times in the laboratory setting.
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PPE Category Required Equipment Specifications and Use

o Must be worn to protect
] Safety glasses with side ) ]
Eye Protection ) against splashes or airborne
shields or goggles )
particles of the compound.

Gloves should be inspected

] ] before use and changed
) Chemical-resistant gloves )
Hand Protection . frequently, especially after
(e.g., nitrile) ) )
direct contact with the

compound.

A standard lab coat is required
Body Protection Laboratory coat to protect skin and clothing

from contamination.

) Use a NIOSH-approved
Not generally required for , _ .
) ) o respirator if handling large
Respiratory Protection small quantities in a well- - ) ) ]
] quantities or if there is a risk of
ventilated area. o
aerosolization.

Operational Plan: Handling and Storage

Proper handling and storage are critical to maintaining the stability and purity of NTRC-824 and
ensuring a safe laboratory environment.

Handling Procedures:

e Engineering Controls: Handle NTRC-824 in a well-ventilated area, preferably within a
chemical fume hood, to minimize inhalation exposure.

o General Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in
areas where the compound is handled. Wash hands thoroughly after handling.

» Weighing and Aliquoting: When weighing the solid compound, do so in an enclosure to
contain any dust. For creating solutions, add the solvent to the vial containing the compound
slowly to avoid splashing.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b609677?utm_src=pdf-body
https://www.benchchem.com/product/b609677?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609677?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Storage Plan:

NTRC-824 should be stored under specific conditions to ensure its stability.

Parameter Storage Condition Rationale
Store at -20°C for long-term Prevents degradation of the
Temperature .
storage.[1] compound over time.

] ) Minimizes moisture exposure
Store in a dry, well-ventilated )
Atmosphere which can affect compound
place. N
stability.

] ) ] Prevents contamination and
Container Keep container tightly closed. ) )
exposure to air and moisture.

Disposal Plan

All waste containing NTRC-824 must be treated as hazardous chemical waste and disposed of
in accordance with institutional, local, state, and federal regulations.

e Solid Waste: Collect any solid waste, including empty vials and contaminated consumables
(e.g., pipette tips, gloves), in a designated, sealed, and clearly labeled hazardous waste
container.

e Liquid Waste: Solutions containing NTRC-824 should be collected in a labeled, sealed, and
appropriate hazardous waste container. Do not dispose of down the drain.

o Decontamination: Decontaminate all work surfaces and equipment that have come into
contact with NTRC-824 using an appropriate solvent (e.g., 70% ethanol) and cleaning
agents.

Experimental Protocols
Preparation of Stock Solutions

NTRC-824 is soluble in organic solvents such as DMSO and ethanol. The following table
provides guidance on preparing stock solutions.[1]
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Maximum Concentration Maximum Concentration
Solvent

(mg/mL) (mM)
DMSO 55.35 100
Ethanol 55.35 100

Protocol for Reconstituting a 10 mM Stock Solution in DMSO:

o Preparation: Ensure all necessary PPE is worn and work is conducted in a chemical fume
hood.

e Calculation: Based on the molecular weight of NTRC-824 (553.55 g/mol ), calculate the
required volume of DMSO. For example, to prepare 1 mL of a 10 mM stock solution, you
would need 5.535 mg of NTRC-824.

« Reconstitution: If starting with a pre-weighed vial (e.g., 1 mg), add the calculated volume of
DMSO to the vial. For 1 mg of NTRC-824, add 180.65 pL of DMSO to achieve a 10 mM
concentration.

» Dissolution: Gently vortex or sonicate the vial until the solid is completely dissolved.

» Storage: Store the stock solution at -20°C. For extended storage, aliquoting into smaller
volumes is recommended to avoid repeated freeze-thaw cycles.

Cell-Based Assay Workflow

The following is a generalized workflow for utilizing NTRC-824 in a cell-based assay to assess
its antagonist activity at the NTS2 receptor.
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Caption: A generalized workflow for a cell-based antagonist assay with NTRC-824.

NTS2 Receptor Signaling Pathway

NTRC-824 acts as an antagonist at the neurotensin receptor 2 (NTS2), a G protein-coupled
receptor (GPCR). The binding of an agonist to NTS2 can initiate downstream signaling
cascades. NTRC-824 blocks these effects.
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Caption: Simplified signaling pathway of the NTS2 receptor and the inhibitory action of NTRC-
824.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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